Cas no 1564883-13-1 (1-(3-fluoropyridin-4-yl)cyclopentan-1-amine)

• Product Name: 1-(3-fluoropyridin-4-yl)cyclopentan-1-amine
• CAS No: 1564883-13-1
• MF: C₁₀H₁₃FN₂
• MW: 180.222025632858
• CID: 6427604
• PubChem ID: 104737745
• Update Time: 2025-08-01

1-(3-fluoropyridin-4-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoropyridin-4-yl)cyclopentan-1-amine
• Cyclopentanamine, 1-(3-fluoro-4-pyridinyl)-
• 1564883-13-1
• EN300-1831322

• Inchi： 1S/C10H13FN2/c11-9-7-13-6-3-8(9)10(12)4-1-2-5-10/h3,6-7H,1-2,4-5,12H2
• InChI Key： YLIQRXRGUGWEMY-UHFFFAOYSA-N
• SMILES： C1(C2C=CN=CC=2F)(N)CCCC1

Computed Properties

• Exact Mass: 180.10627659g/mol
• Monoisotopic Mass: 180.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Predicted)
• Boiling Point: 265.7±35.0 °C(Predicted)
• pka: 7.74±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(3-fluoropyridin-4-yl)cyclopentan-1-amine

1-(3-Fluoropyridin-4-yl)cyclopentan-1-amine: A Comprehensive Overview

The compound with CAS No. 1564883-13-1, commonly referred to as 1-(3-fluoropyridin-4-yl)cyclopentan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentane ring with a fluorinated pyridine moiety. The presence of the fluorine atom at the 3-position of the pyridine ring introduces intriguing electronic and steric properties, making this compound a valuable subject for both academic and industrial research.

Recent studies have highlighted the potential of 1-(3-fluoropyridin-4-yl)cyclopentan-1-amine in various applications, particularly in drug discovery. The molecule's ability to act as a ligand for various biological targets has been extensively explored. For instance, researchers have demonstrated its efficacy as an inhibitor of certain enzymes, which could pave the way for novel therapeutic interventions. The compound's unique electronic properties also make it an attractive candidate for use in materials science, particularly in the development of advanced materials with tailored electronic characteristics.

The synthesis of 1-(3-fluoropyridin-4-yl)cyclopentan-1-amine involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the fluorine atom at the 3-position is a critical step that requires precise control over reaction conditions to ensure high yields and purity. Subsequent steps involve the formation of the cyclopentane ring and the amine functionality, which are achieved through a combination of coupling reactions and catalytic processes. Recent advancements in catalytic methods have significantly improved the efficiency and scalability of these reactions, making this compound more accessible for large-scale production.

One of the most promising areas of research involving 1-(3-fluoropyridin-4-yl)cyclopentan-1-amine is its application in medicinal chemistry. The compound's ability to modulate cellular signaling pathways has been extensively studied, with particular focus on its potential as an anticancer agent. Preclinical studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for drug development. Furthermore, its ability to penetrate cellular membranes efficiently makes it an ideal candidate for targeting intracellular pathogens.

In addition to its therapeutic applications, 1-(3-fluoropyridin-4-yl)cyclopentan-1-amino has also found use in materials science. Its unique electronic properties make it a valuable component in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent research has demonstrated that incorporating this compound into polymer blends can significantly enhance their electrical conductivity and thermal stability, opening up new possibilities for its use in electronic devices.

The structural versatility of 1-(3-fluoropyridin-4-ylo clocyclopentanamino) also lends itself well to further chemical modifications. Researchers have explored various substitution patterns on both the pyridine and cyclopentane rings to optimize the compound's pharmacokinetic properties. These modifications have led to derivatives with improved bioavailability and reduced toxicity, bringing this compound closer to clinical application.

In conclusion, 1-(3-fluoropyridin-ylo clocyclopentanamino) is a multifaceted compound with immense potential across diverse fields. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to make significant contributions to science and technology in the years to come.